Cas no 2090316-14-4 (rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride)

Technical Introduction: rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride is a chiral sulfonyl chloride derivative with a stereochemically defined pyrrolidine core. Its key structural features—a benzyl group at the 1-position and a 4-chlorophenyl substituent at the 4-position—enhance its utility as a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active compounds. The sulfonyl chloride moiety offers reactivity for nucleophilic substitution, enabling facile derivatization into sulfonamides or sulfonate esters. The racemic mixture provides flexibility for resolution or further stereoselective transformations. This compound is valued for its potential in medicinal chemistry and asymmetric synthesis, where precise functionalization of the pyrrolidine scaffold is required. Storage under inert conditions is recommended due to its moisture-sensitive nature.
rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride structure
2090316-14-4 structure
Product Name:rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride
CAS No:2090316-14-4
MF:C17H17Cl2NO2S
MW:370.29338145256
CID:5248095
PubChem ID:131359044
Update Time:2025-06-14

rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinesulfonyl chloride, 4-(4-chlorophenyl)-1-(phenylmethyl)-, (3R,4S)-rel-
    • rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride
    • Inchi: 1S/C17H17Cl2NO2S/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)23(19,21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2/t16-,17+/m1/s1
    • InChI Key: YQRYJBHPVUKZMI-SJORKVTESA-N
    • SMILES: N1(CC2=CC=CC=C2)C[C@H](C2=CC=C(Cl)C=C2)[C@@H](S(Cl)(=O)=O)C1

rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride Pricemore >>

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Additional information on rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride

Research Brief on rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride (CAS: 2090316-14-4)

In recent years, the compound rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride (CAS: 2090316-14-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl chloride derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases. The unique structural features of this compound, including the presence of a chlorophenyl group and a sulfonyl chloride moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic routes and optimization of rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic protocol that enhances yield and purity while reducing the formation of by-products. The researchers employed a stereoselective approach to ensure the correct configuration of the chiral centers, which is critical for the biological activity of downstream derivatives. The study also highlighted the compound's stability under various conditions, making it suitable for large-scale production.

In terms of biological applications, rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride has been investigated as a precursor for the development of sigma-1 receptor ligands. Sigma-1 receptors are implicated in a variety of physiological processes, including neuroprotection, pain modulation, and immune response. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit high affinity and selectivity for sigma-1 receptors, suggesting their potential as therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. A recent study in the European Journal of Medicinal Chemistry explored the use of rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride as a starting material for the development of sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers reported promising results, with several derivatives showing potent inhibitory activity and good selectivity profiles.

Despite these advancements, challenges remain in the application of rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl chloride. Issues such as solubility, metabolic stability, and potential toxicity of its derivatives need to be addressed in future studies. Nevertheless, the compound's versatility and the growing body of research supporting its utility in drug discovery underscore its importance in the field. Ongoing investigations are expected to further elucidate its potential and expand its applications in the development of next-generation therapeutics.

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